Cas no 2228295-56-3 (1-(5-nitrofuran-2-yl)prop-2-en-1-one)

1-(5-nitrofuran-2-yl)prop-2-en-1-one structure
2228295-56-3 structure
Product Name:1-(5-nitrofuran-2-yl)prop-2-en-1-one
CAS No:2228295-56-3
MF:C7H5NO4
MW:167.118901968002
CID:6344451
PubChem ID:20831740
Update Time:2024-01-08

1-(5-nitrofuran-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-nitrofuran-2-yl)prop-2-en-1-one
    • 2228295-56-3
    • SCHEMBL291296
    • 5-nitrofurylacrolein
    • EN300-1813597
    • Inchi: 1S/C7H5NO4/c1-2-5(9)6-3-4-7(12-6)8(10)11/h2-4H,1H2
    • InChI Key: ROBMXMLOKVDPPC-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1C(C=C)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 167.02185764g/mol
  • Monoisotopic Mass: 167.02185764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 76Ų

1-(5-nitrofuran-2-yl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1813597-0.05g
1-(5-nitrofuran-2-yl)prop-2-en-1-one
2228295-56-3
0.05g
$1188.0 2023-09-19
Enamine
EN300-1813597-0.1g
1-(5-nitrofuran-2-yl)prop-2-en-1-one
2228295-56-3
0.1g
$1244.0 2023-09-19
Enamine
EN300-1813597-0.25g
1-(5-nitrofuran-2-yl)prop-2-en-1-one
2228295-56-3
0.25g
$1300.0 2023-09-19
Enamine
EN300-1813597-0.5g
1-(5-nitrofuran-2-yl)prop-2-en-1-one
2228295-56-3
0.5g
$1357.0 2023-09-19
Enamine
EN300-1813597-1.0g
1-(5-nitrofuran-2-yl)prop-2-en-1-one
2228295-56-3
1g
$1414.0 2023-06-02
Enamine
EN300-1813597-2.5g
1-(5-nitrofuran-2-yl)prop-2-en-1-one
2228295-56-3
2.5g
$2771.0 2023-09-19
Enamine
EN300-1813597-5.0g
1-(5-nitrofuran-2-yl)prop-2-en-1-one
2228295-56-3
5g
$4102.0 2023-06-02
Enamine
EN300-1813597-10.0g
1-(5-nitrofuran-2-yl)prop-2-en-1-one
2228295-56-3
10g
$6082.0 2023-06-02
Enamine
EN300-1813597-1g
1-(5-nitrofuran-2-yl)prop-2-en-1-one
2228295-56-3
1g
$1414.0 2023-09-19
Enamine
EN300-1813597-5g
1-(5-nitrofuran-2-yl)prop-2-en-1-one
2228295-56-3
5g
$4102.0 2023-09-19
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